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Compound of Interest

Compound Name: Leptin (93-105), human

Cat. No.: B15598952

Technical Support Center: Leptin (93-105)
Human

Welcome to the technical support center for Human Leptin (93-105). This resource is designed
to assist researchers, scientists, and drug development professionals in overcoming common
challenges encountered during the handling and use of this peptide fragment. Below you will
find troubleshooting guides and frequently asked questions (FAQS) to support your
experimental success.

Frequently Asked Questions (FAQs)
Q1: What is Leptin (93-105) human?

Al: Leptin (93-105) is a 13-amino acid fragment of the full-length 167-amino acid human leptin
protein.[1][2][3] Leptin is a hormone primarily produced by adipose tissue that plays a key role
in regulating energy balance, appetite, and metabolism.[1][2][3][4] The (93-105) fragment is a
subject of research for its potential biological activities.

Q2: What is the amino acid sequence and molecular weight of Leptin (93-105) human?
A2:

e Sequence: Asn-Val-lle-GIn-lle-Ser-Asn-Asp-Leu-Glu-Asn-Leu-Arg (NVIQISNDLENLR)[1][5]
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e Molecular Formula: C64H110N20023[1][5]
e Molecular Weight: Approximately 1527.7 g/mol [1][5][6]
Q3: What is the isoelectric point (pl) of Leptin (93-105) human?

A3: The experimentally determined isoelectric point (pl) of Leptin (93-105) is 4.4.[7] This acidic
pl indicates that the peptide carries a net negative charge at physiological pH (around 7.4) and
will be more soluble in basic solutions.

Troubleshooting Guides

Solubility Issues
Problem: | am having difficulty dissolving my lyophilized Leptin (93-105) peptide.

Solutions:

The solubility of Leptin (93-105) is influenced by the solvent, pH, and concentration. Due to its
acidic isoelectric point (pl = 4.4), solubility in aqueous buffers is pH-dependent.

Recommended Solvents and Protocols:
¢ Organic Solvents (for stock solutions):

o Dimethyl Sulfoxide (DMSO): This is a common solvent for creating high-concentration
stock solutions.

» Protocol for 50 mg/mL in DMSO:

» Add the appropriate volume of newly opened, anhydrous DMSO to the lyophilized
peptide.

= To aid dissolution, utilize ultrasonication.

= Gentle warming and heating up to 60°C can also be applied.[1] Note: Hygroscopic
(water-absorbing) DMSO can significantly reduce the solubility of the product.[1]

e Agueous Buffers (for working solutions):
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o Due to its acidic pl of 4.4, Leptin (93-105) is more soluble in basic buffers (pH > 4.4).

o For dissolution in aqueous buffers, it is recommended to use a buffer with a pH above its
pl. A buffer at pH 7-8 would be a suitable starting point.

o If solubility issues persist in neutral buffers, consider preparing the stock solution in a small
amount of basic buffer (e.g., 10% ammonium bicarbonate) before diluting to the final
concentration in your experimental buffer.[8]

Solubility Data Summary Table:

Maximum Reported
Solvent ] Protocol Notes
Concentration

Requires ultrasonication,

warming, and heating to 60°C.
DMSO 50 mg/mL (32.73 mM)

Use of new, anhydrous DMSO

is critical.[1]

) Solubility is pH-dependent due
Data not available o
o ] to an acidic pl of 4.4. Use
Aqueous Buffers (qualitatively described as ]
buffers with pH > 4.4 for better
soluble) N
solubility.

Workflow for Reconstituting Lyophilized Leptin (93-105):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Leptin (93-105) human solubility issues and solutions].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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